
Zorubicin mechanism of action DNA
intercalation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zorubicin

CAS No.: 54083-22-6

Cat. No.: S548649

Get Quote

Zorubicin at a Glance

The table below summarizes the core information available on zorubicin's mechanism of action.

Feature Description

Drug Classification Anthracycline antibiotic; benzoylhydrazone derivative of daunorubicin [1].

Primary Mechanism DNA intercalation and interaction with topoisomerase II [1].

Secondary Effects Inhibition of DNA polymerases [1].

Key Quantitative Data Not available in the searched literature.

Information Limitations and Broader Context

Your request for detailed quantitative data, experimental protocols, and specific signaling pathways for

zorubicin cannot be fulfilled with the current search results. The available scientific literature on zorubicin

is minimal and outdated, with the most descriptive source being a Wikipedia page last updated in 2015 [1].
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In contrast, extensive research exists for related drugs like doxorubicin, which shares a similar core

structure and mechanism as an anthracycline [2].

The following diagram illustrates the general mechanism of action for anthracycline drugs like doxorubicin,

which may be analogous to how zorubicin functions.
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Generalized anthracycline mechanism of action

The search results provide no specific data on the signaling pathways zorubicin affects, its binding free

energy, or detailed experimental methodologies for studying it. Research into overcoming drug resistance,
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such as designing intensely potent analogues, has been conducted for doxorubicin but not for zorubicin [3]

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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